Cas no 1804152-69-9 (1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one
• CAS No: 1804152-69-9
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4972755
• Update Time: 2025-10-29

1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(13)10(12)7-3-4-8(11)9(5-7)14-2/h3-5,10H,1-2H3
• InChI Key： YLHDDRQMBAMPIY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one

Research Brief on 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one (CAS: 1804152-69-9): Recent Advances and Applications

The compound 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one (CAS: 1804152-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key advancements in the study of this compound is its application in the synthesis of novel brominated aromatic ketones, which are critical building blocks in medicinal chemistry. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic bromination. These improvements have facilitated the scalable production of 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one, making it more accessible for further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific protein kinases involved in inflammatory pathways. Preliminary data suggest that it may serve as a lead compound for the development of new anti-inflammatory drugs. Additionally, its brominated structure offers potential for further derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance its efficacy and selectivity.

Another notable area of research involves the use of 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one in the development of fluorescent probes. Its aromatic and electron-rich properties make it a suitable candidate for designing probes that can detect reactive oxygen species (ROS) in cellular environments. Such probes are invaluable tools for studying oxidative stress-related diseases, including cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include in vivo studies to assess its toxicity and bioavailability, as well as computational modeling to predict its interactions with biological targets. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this compound in therapeutic applications.

In conclusion, 1-Bromo-1-(4-bromo-3-methoxyphenyl)propan-2-one (CAS: 1804152-69-9) represents a promising candidate for further investigation in drug discovery and chemical biology. Its versatility as a synthetic intermediate and its potential biological activities underscore its importance in ongoing research efforts. Continued exploration of its applications will likely yield valuable insights and contribute to the development of novel therapeutic agents.